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Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335

An In-depth Technical Guide to the Magnetic Properties of DyCos Alloys at Low Temperatures

Introduction

The intermetallic alloy Dysprosium Cobalt (DyCos) is a member of the rare earth-transition
metal (RE-TM) family of compounds, which are of significant interest for both fundamental
research and technological applications. These materials exhibit complex magnetic behaviors
arising from the interplay between the localized 4f electron moments of the rare earth element
(Dy) and the itinerant 3d electron magnetism of the transition metal (Co). This guide provides a
detailed overview of the core magnetic properties of DyCos alloys at low temperatures,
focusing on their crystal structure, magnetic ordering, and the sophisticated experimental
techniques used for their characterization.

Crystal and Magnetic Structure
Crystal Structure

DyCos crystallizes in a complex rhombohedral structure belonging to the R-3m space group.[1]
[2] A key feature of this structure is the presence of two inequivalent crystallographic sites for
the Dysprosium atoms (Dy) and three for the Cobalt atoms (Co).[1][2] This crystallographic
arrangement is fundamental to understanding the material's complex magnetic anisotropy.

Ferrimagnetic Ordering and Non-Collinear Spin
Arrangement
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DyCos is a ferrimagnetic material, characterized by antiparallel alignment of the magnetic
moments of the Dy and Co sublattices.[2] At low temperatures, the large magnetic moment of
the Dy sublattice is dominant.[2] The coupling between the 4f (Dy) and 3d (Co) moments is
antiferromagnetic.[2]

A crucial aspect of DyCos is its non-collinear magnetic structure.[1] This arises from competing
magnetocrystalline anisotropies at the two different Dy sites. One Dy site has a preference for
the magnetic moment to align with the crystallographic c-axis, while the other site has an easy
axis perpendicular to the c-axis.[1][3] This "frustrated"” magnetic anisotropy results in a
complex, non-collinear arrangement of the Dy moments.[1] Neutron diffraction data indicate
that at low temperatures, the Dy moments are aligned at approximately 36.9° with respect to
the c-axis, while the Co moments are aligned at 211°.[1]

In amorphous DyCos thin films, the Dy ions can exhibit a "sperimagnetic" arrangement, where
the moments are distributed within a cone whose axis is antiparallel to the ferromagnetic Co
sublattice.[4]

Low-Temperature Magnetic Properties

The magnetic behavior of DyCos at low temperatures is dominated by the Dy sublattice and the
strong, competing magnetic anisotropies.

Magnetic Moment

At very low temperatures (4.4 K), the Dy atom possesses a very large magnetic moment of
approximately 8.2 uB/atom, which is about 82% of the theoretical value for a free Dy3* ion.[2]
The total magnetic moment of the alloy decreases with increasing temperature, a reduction that
is primarily driven by the thermal disordering of the Dy magnetic moments.[2] This decrease is
particularly steep in the 150 K to 200 K range.[2][5]

Compensation and Curie Temperatures

The compensation temperature (Tk) is a hallmark of ferrimagnets, where the net magnetization
becomes zero due to the equal and opposite magnitudes of the sublattice magnetizations. For
amorphous Dyo.25C00.75 films, a compensation temperature of 175 K has been reported.[4] The
Curie Temperature (T.), above which ferrimagnetic order is lost, is well above room
temperature.
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Magnetic Anisotropy and Spin Reorientation

DyCos exhibits strong perpendicular magnetic anisotropy (PMA), particularly in thin film form.[2]
This property is crucial for potential applications in magnetic storage and spintronics. The
competition between PMA and demagnetization fields can lead to the formation of complex
magnetic domain structures, such as maze-like domains or magnetic skyrmions.[2][6]

While the frustrated anisotropy strongly suggests the possibility of temperature-induced spin
reorientation transitions (SRT), where the net magnetization direction changes, specific SRT
temperatures for the rhombohedral DyCos phase are not clearly documented in the reviewed
literature. However, studies on the related orthorhombic compound DysCo reveal a rich series
of low-temperature magnetic phase transitions, illustrating the complexity of the Dy-Co system.
This compound undergoes an initial antiferromagnetic ordering at a Néel temperature (Tn) of 72
K, followed by at least three distinct antiferromagnetic phase transitions at T1 = 43 K, T2 = 33 K,
and Ts = 24 K.[7]

Data Presentation

The quantitative magnetic data for DyCos and related compounds are summarized in the tables
below.

Table 1: Magnetic Transition Temperatures for Dy-Co Compounds
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Crystal Temperature L
Compound Phenomenon Citation(s)

Structure (K)
Amorphous Compensation

Amorphous 175 [4]
Dyo.25C00.75 (Tx)

) Néel

DysCo Orthorhombic 72 [7]

Temperature (Tn)

] AF Phase
DysCo Orthorhombic - 43 [7]
Transition (T1)

) AF Phase
DysCo Orthorhombic N 33 [7]
Transition (T2)

_ AF Phase
DysCo Orthorhombic - 24 [7]
Transition (T3)

Table 2: Atomic Magnetic Moments at Low Temperature (4.4 K)

Magnetic Moment o
Compound Atom Citation(s)
(uB/atom)

DyCos Dy ~8.2 [2]

Experimental Protocols

The characterization of the magnetic properties of DyCos alloys requires a suite of
sophisticated experimental techniques.

o Sample Preparation: Polycrystalline samples are often prepared by arc-melting
stoichiometric amounts of the constituent elements in an inert atmosphere, followed by
annealing to ensure homogeneity.[7] Single crystals can be grown from these polycrystalline
materials using methods like the Czochralski method or remelting in a high-gradient
resistance furnace.[7] Thin films are typically fabricated using ultra-high-vacuum sputtering
systems from stoichiometric targets onto substrates like thermally oxidized silicon.[1]
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» Structural Characterization: X-ray Diffraction (XRD) is the standard method to verify the
crystal structure and phase purity of the samples. For single crystals, neutron diffraction is
employed not only to confirm the high quality of the crystal but also to determine complex
magnetic structures, as neutrons are scattered by magnetic moments.[7]

o Macroscopic Magnetic Measurements:

o Vibrating Sample Magnetometry (VSM) and SQUID (Superconducting Quantum
Interference Device) Magnetometry are the primary techniques used to measure bulk
magnetic properties like magnetization as a function of temperature and applied magnetic
field.[1][3] These methods are used to determine key parameters such as saturation
magnetization, coercivity, and transition temperatures.[1] A typical procedure involves
cooling the sample in zero field (ZFC) and measuring the magnetic moment while
warming, followed by a measurement while cooling in an applied field (FC).[3]

o Element-Specific Magnetic Measurements:

o X-ray Magnetic Circular Dichroism (XMCD) is a powerful synchrotron-based technique
that provides element-specific magnetic information. By tuning the energy of circularly
polarized X-rays to the absorption edges of Dy and Co, it is possible to probe the magnetic
moment of each sublattice independently.[2] This allows for the direct observation of the
antiparallel coupling and the individual temperature dependencies of the Dy and Co
moments.[2]

o Scanning Transmission X-ray Microscopy (STXM) combines XMCD with high-resolution
microscopy to image magnetic domains in real space with chemical and magnetic
contrast.[3] This is particularly useful for observing nanoscale magnetic textures like
skyrmions.[3][6]

Visualizations
Magnetic Phase Transitions in DysCo

The following diagram illustrates the sequence of magnetic phases in the related orthorhombic
DysCo compound as a function of temperature in zero magnetic field.
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Caption: Temperature-dependent magnetic phases of orthorhombic DysCo.

Experimental Workflow for Magnetic Characterization

This diagram outlines a typical workflow for the comprehensive characterization of DyCos
alloys.
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Caption: Workflow for characterizing magnetic properties of DyCos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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